![molecular formula C12H11FN2O2S B1404803 Ethyl 2-[(2-fluorophenyl)amino]-1,3-thiazole-4-carboxylate CAS No. 1366234-05-0](/img/structure/B1404803.png)
Ethyl 2-[(2-fluorophenyl)amino]-1,3-thiazole-4-carboxylate
Overview
Description
Ethyl 2-[(2-fluorophenyl)amino]-1,3-thiazole-4-carboxylate is a compound with a molecular weight of 211.19 . It’s a part of the 2-aminothiazole scaffold, which has emerged as a promising scaffold in medicinal chemistry and drug discovery research . This nucleus is a fundamental part of some clinically applied anticancer drugs .
Molecular Structure Analysis
The molecular structure of this compound includes a 2-aminothiazole scaffold, which is a heterocyclic ring system that possesses various biological activities . The compound also contains a fluorophenyl group, which can influence its reactivity and biological activity.Scientific Research Applications
Antioxidant Activity
Compounds with a thiazole structure, such as Ethyl 2-[(2-fluorophenyl)amino]-1,3-thiazole-4-carboxylate, have been found to exhibit significant antioxidant properties. For instance, certain derivatives have shown better DPPH radical scavenging potency compared to ascorbic acid, which is a known antioxidant .
Antibacterial Activity
Thiazole derivatives also demonstrate antibacterial activity. They have been tested against various bacterial strains and have shown binding affinity against DNA gyrase B, which is comparable to amoxicillin, a commonly used antibiotic .
Anticancer Potential
The 2-aminothiazole scaffold is recognized for its anticancer properties. This core structure is present in many drug development projects due to its ability to act against cancer cells .
Anti-inflammatory Properties
Similarly, the anti-inflammatory properties of thiazole compounds make them valuable in the treatment and management of inflammation-related conditions .
Antimicrobial Efficacy
Beyond antibacterial activity, thiazole compounds are also known for their broader antimicrobial efficacy, which includes fighting off various microorganisms .
Drug Development
The diverse biological activities of thiazole compounds make them a significant focus in drug development, where they are used as a key structure in creating new therapeutic agents .
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 2-(2-fluoroanilino)-1,3-thiazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O2S/c1-2-17-11(16)10-7-18-12(15-10)14-9-6-4-3-5-8(9)13/h3-7H,2H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUUPMPAQDGALQX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CSC(=N1)NC2=CC=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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